7-(3,4-dimethoxyphenyl)-2-(3-hydroxypropyl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(3,4-dimethoxyphenyl)-2-(3-hydroxypropyl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C24H27N5O4/c1-15-21(23(31)26-17-8-5-4-6-9-17)22(16-11-12-18(32-2)19(14-16)33-3)29-24(25-15)27-20(28-29)10-7-13-30/h4-6,8-9,11-12,14,22,30H,7,10,13H2,1-3H3,(H,26,31)(H,25,27,28)
• InChI Key: XBTVDMDURLWBRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC(=N2)CCCO)N1)C3=CC(=C(C=C3)OC)OC)C(=O)NC4=CC=CC=C4
• Molecular Formula: C24H27N5O4
• Molecular Weight: 449.5 g/mol

Description

7-(3,4-dimethoxyphenyl)-2-(3-hydroxypropyl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C24H27N5O4 and its molecular weight is 449.511. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds within the triazolopyrimidine family, including derivatives similar to the specified chemical, have been synthesized using various methodologies. One approach involves the Biginelli reaction protocol, which is notable for producing triazolopyrimidine derivatives characterized by their antimicrobial and antioxidant activities (V. P. Gilava et al., 2020). These compounds have been characterized using techniques like IR, NMR, and mass spectroscopy to confirm their structure and purity.

Biological Activities

The synthesized triazolopyrimidines exhibit a range of biological activities, including antimicrobial and antioxidant properties. This indicates their potential utility in developing new therapeutic agents with specific mechanisms of action against microbial infections and oxidative stress-related diseases. The detailed evaluation of these activities helps in understanding the compound's pharmacological potential and guiding further modifications to enhance efficacy (V. P. Gilava et al., 2020).

Antimicrobial and Antifungal Applications

Research into triazolopyrimidines also encompasses their antimicrobial and antifungal efficacy. Studies have reported the synthesis of novel N,7-bis(substitutedphenyl)-4,7-dihydro-5-isopropyl-[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxamide derivatives, demonstrating significant antibacterial and antifungal activities. This highlights the potential of these compounds in addressing resistant strains of bacteria and fungi, contributing to the development of new antimicrobial agents (J. H. Chauhan & H. Ram, 2019).